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Compound of Interest

Compound Name: AM-0561

Cat. No.: B15073959

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
utilization of AM-0561, a potent NF-kB inducing kinase (NIK) inhibitor, in in vivo animal studies.
This document is intended to guide researchers in designing and executing preclinical studies
to evaluate the efficacy and pharmacodynamics of AM-0561 in various disease models.

Introduction to AM-0561

AM-0561 is a highly selective and potent small molecule inhibitor of NF-kB inducing kinase
(NIK), a critical regulator of the non-canonical NF-kB signaling pathway.[1][2] Dysregulation of
the NIK pathway is implicated in the pathogenesis of various inflammatory diseases and B-cell
malignancies. AM-0561 exhibits strong inhibitory activity against NIK with a Ki of 0.3 nM.[2]
While in vitro studies have demonstrated its activity in cell-based assays at concentrations of 1-
5 uM, further in vivo investigations are necessary to establish its therapeutic potential.

Quantitative Data Summary

The following table summarizes the key quantitative data for AM-0561 based on available
information.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15073959?utm_src=pdf-interest
https://www.benchchem.com/product/b15073959?utm_src=pdf-body
https://www.benchchem.com/product/b15073959?utm_src=pdf-body
https://www.benchchem.com/product/b15073959?utm_src=pdf-body
https://www.benchchem.com/product/b15073959?utm_src=pdf-body
https://www.benchchem.com/pdf/Technical_Support_Center_Refinement_of_In_Vivo_Dosage_for_Novel_Small_Molecule_Inhibitors.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_In_Vivo_Studies_with_a_Novel_Small_Molecule_Inhibitor.pdf
https://www.benchchem.com/product/b15073959?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_In_Vivo_Studies_with_a_Novel_Small_Molecule_Inhibitor.pdf
https://www.benchchem.com/product/b15073959?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15073959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Parameter Value Reference
Target NF-kB Inducing Kinase (NIK) [1112]

Ki 0.3nM [2]

CAS Number 1202764-63-3 [1]
Molecular Formula C18H13CIN6OS [1]

In Vitro Active Concentration 1-5 uM (in cell-based assays)

Signaling Pathway

AM-0561 targets NIK, a central kinase in the non-canonical NF-kB pathway. The diagram
below illustrates the signaling cascade and the point of intervention by AM-0561.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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